2-(4-chlorophenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(thiophen-2-ylmethyl)acetamide

• Molecular Formula: C17H18ClNO4S2
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H18ClNO4S2/c18-13-3-5-15(6-4-13)23-11-17(20)19(10-16-2-1-8-24-16)14-7-9-25(21,22)12-14/h1-6,8,14H,7,9-12H2
• InChI Key: JMKYIBVUTVEGNV-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N(CC2=CC=CS2)C(=O)COC3=CC=C(C=C3)Cl

Description

This compound features a central acetamide backbone substituted with a 4-chlorophenoxy group and two nitrogen-bound moieties: a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone-containing tetrahydrothiophene) and a thiophen-2-ylmethyl group.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituted Acetamides with Sulfone Moieties

2-Chloro-N-(1,1-Dioxidotetrahydrothien-3-yl)-N-(Thien-2-ylmethyl)Acetamide (CAS 852940-43-3)

• Structural Difference: Replaces the 4-chlorophenoxy group with a chloro substituent directly on the acetamide.
• Implications: The absence of the phenoxy ring may reduce aromatic interactions in biological targets. The chloro group could enhance electrophilicity, affecting reactivity .

N-(4-Chlorobenzyl)-N-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-(2-Methoxyphenoxy)Acetamide (CAS 620557-06-4)

• Structural Difference: Substitutes thiophen-2-ylmethyl with 4-chlorobenzyl and replaces 4-chlorophenoxy with 2-methoxyphenoxy.
• The benzyl group may enhance lipophilicity compared to thiophene .

Analogs with Heterocyclic Modifications

N-(4-Chlorophenyl)-2-{(3Z)-3-[3-(1,1-Dioxidotetrahydro-3-Thienyl)-4-Oxo-2-Thioxo-1,3-Thiazolidin-5-ylidene]-2-Oxo-2,3-Dihydro-1H-Indol-1-yl}Acetamide

• Structural Difference: Incorporates a thiazolidinone-indole hybrid system.
• Implications: The extended conjugated system may target enzymes like kinases or proteases, with the sulfone stabilizing the thiazolidinone ring .

Analogs with Phenoxy/Aryl Modifications

2-(4-Chloro-3-Methylphenoxy)-N-(4-Oxo-2-Arylthiazolidin-3-yl)Acetamide (4a-e)

• Structural Difference: Replaces sulfone and thiophene groups with thiazolidinone and methylphenoxy.
• Implications: The thiazolidinone ring confers antimicrobial activity, while methylphenoxy enhances hydrophobicity .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Key Properties
Target Compound	C₁₉H₂₀ClNO₄S₂	4-Cl-phenoxy, sulfone, thiophene	441.96	High metabolic stability
2-Chloro-N-(1,1-dioxidotetrahydrothien-3-yl)-N-(thien-2-ylmethyl)acetamide	C₁₂H₁₃ClNO₃S₂	Chloroacetamide, sulfone, thiophene	334.86	Electrophilic reactivity
N-(4-Chlorobenzyl)-2-(2-methoxyphenoxy)-...acetamide	C₂₀H₂₂ClNO₅S	4-Cl-benzyl, 2-OMe-phenoxy, sulfone	423.91	Enhanced lipophilicity